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Abstract
These application notes provide a comprehensive protocol for the preparation, storage, and

handling of a stock solution of AEE788 using dimethyl sulfoxide (DMSO). AEE788 is a potent,

orally bioavailable dual inhibitor of the epidermal growth factor receptor (EGFR) and vascular

endothelial growth factor receptor (VEGFR) tyrosine kinases, with significant implications for

cancer research and drug development.[1][2][3][4] Accurate preparation of stock solutions is

critical for obtaining reproducible and reliable experimental results. This document outlines the

necessary materials, a detailed step-by-step procedure, and essential technical data to ensure

the proper use of AEE788 in a laboratory setting.

Chemical Properties and Technical Data
AEE788 is a small molecule inhibitor that targets key signaling pathways involved in tumor cell

proliferation and angiogenesis.[3][4] Understanding its chemical properties is fundamental to its

correct handling and application in in vitro and in vivo studies.
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Property Value Reference

Molecular Weight 440.58 g/mol [5][6]

Formula C27H32N6 [5][6]

CAS Number 497839-62-0 [5]

Appearance White to off-white solid [5]

Purity ≥98% (HPLC)

Solubility in DMSO
25 mg/mL to 88 mg/mL (up to

199.73 mM)
[6][7]

Storage (Powder)
-20°C for 3 years or 4°C for 2

years
[5]

Storage (Stock Solution in

DMSO)

-80°C for up to 2 years; -20°C

for up to 1 year
[5]

Note: The solubility of AEE788 in DMSO can be influenced by the purity of the DMSO. It is

highly recommended to use newly opened, anhydrous DMSO for the best results.[5][6]

Sonication may be required to fully dissolve the compound.[5]

Mechanism of Action and Signaling Pathway
AEE788 exerts its anti-cancer effects by inhibiting the phosphorylation of key receptor tyrosine

kinases. It is a potent inhibitor of EGFR (IC50 = 2 nM), ErbB2 (HER2) (IC50 = 6 nM), and

VEGFRs, including KDR (VEGFR-2, IC50 = 77 nM) and Flt-1 (VEGFR-1, IC50 = 59 nM).[3][4]

By blocking these receptors, AEE788 disrupts downstream signaling cascades, such as the

RAS/MAPK and PI3K/AKT pathways, which are crucial for cell proliferation, survival, and

angiogenesis.[8] This dual inhibition of both tumor cell growth and the blood supply to the tumor

makes AEE788 a compound of significant interest in oncology research.[1][3][4]
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Experimental Protocol: Preparation of a 10 mM
AEE788 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of AEE788.

Materials:

AEE788 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate the required mass of AEE788:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 440.58 g/mol / 1000 =

4.4058 mg

Accurately weigh out approximately 4.41 mg of AEE788 powder using a calibrated

analytical balance.

Dissolve AEE788 in DMSO:

Transfer the weighed AEE788 powder into a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath sonicator. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store:

Once the AEE788 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes (e.g., 10-50 µL) in sterile, light-protected microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.
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Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for shorter-

term storage (up to 1 year).[5] Avoid repeated freeze-thaw cycles.[5]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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